Cas no 1805166-84-0 (Ethyl 6-cyano-3-fluoro-2-(hydroxymethyl)benzoate)

• Product Name: Ethyl 6-cyano-3-fluoro-2-(hydroxymethyl)benzoate
• CAS No: 1805166-84-0
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• CID: 4957096
• Update Time: 2025-10-28

Ethyl 6-cyano-3-fluoro-2-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-3-fluoro-2-(hydroxymethyl)benzoate

• Inchi： 1S/C11H10FNO3/c1-2-16-11(15)10-7(5-13)3-4-9(12)8(10)6-14/h3-4,14H,2,6H2,1H3
• InChI Key： HRCIECQWZHYIOF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C(C(=O)OCC)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.1
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 6-cyano-3-fluoro-2-(hydroxymethyl)benzoate

Ethyl 6-Cyano-3-Fluoro-2-(Hydroxymethyl)Benzoate: A Comprehensive Overview

Ethyl 6-cyano-3-fluoro-2-(hydroxymethyl)benzoate, identified by the CAS number 1805166-84-0, is a chemically synthesized compound with significant potential in various fields of organic chemistry. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with a cyano group at the 6-position, a fluoro group at the 3-position, and a hydroxymethyl group at the 2-position. The ethyl ester functionality further enhances its chemical reactivity and applicability in synthetic processes.

The synthesis of Ethyl 6-cyano-3-fluoro-2-(hydroxymethyl)benzoate typically involves multi-step reactions, often starting from substituted benzoic acids. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions that are critical in constructing the benzoate framework.

One of the most promising applications of this compound lies in its role as an intermediate in drug discovery. The presence of multiple functional groups—cyano, fluoro, hydroxymethyl, and ester—makes it highly versatile for further chemical modifications. For instance, the hydroxymethyl group can undergo oxidation to form a carboxylic acid or reduction to yield a methylene group, depending on the desired product. These transformations are pivotal in developing bioactive molecules with potential therapeutic applications.

Recent studies have highlighted the importance of Ethyl 6-cyano-3-fluoro-2-(hydroxymethyl)benzoate in medicinal chemistry. Its structure allows for easy substitution at various positions, enabling the creation of analogs with improved pharmacokinetic properties. For example, researchers have successfully synthesized derivatives that exhibit enhanced solubility and bioavailability, making them suitable candidates for treating conditions such as inflammation and neurodegenerative diseases.

In addition to its role in drug development, this compound has found utility in materials science. The cyano group imparts electron-withdrawing properties, which can be leveraged in designing advanced materials such as conductive polymers and electroactive films. Recent experiments have demonstrated that incorporating this compound into polymer matrices can significantly enhance their electrical conductivity without compromising mechanical integrity.

The environmental impact of Ethyl 6-cyano-3-fluoro-2-(hydroxymethyl)benzoate has also been a topic of interest. Studies have shown that its degradation pathways under various conditions are influenced by the presence of these functional groups. Researchers have proposed using microbial degradation as a sustainable method for waste management involving this compound, reducing its environmental footprint.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure of Ethyl 6-cyano-3-fluoro-2-(hydroxymethyl)benzoate. These methods provide high-resolution data that aids in identifying impurities and ensuring product purity—a critical factor in both industrial and academic settings.

In conclusion, Ethyl 6-cyano-3-fluoro-2-(hydroxymethyl)benzoate (CAS No. 1805166-84-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in synthetic chemistry, drug discovery, materials science, and environmental studies. As research continues to uncover new potentials for this compound, its significance in advancing scientific innovation is expected to grow further.